Acetyl-Heme-Binding Protein 1 (1-21) (human)

• Molecular Formula: C116H176N26O30S2
• Molecular Weight: 2478.9 g/mol
• InChI: InChI=1S/C116H176N26O30S2/c1-17-64(12)96(140-104(159)78(41-45-174-16)125-91(149)55-122-98(153)79(46-59(2)3)130-101(156)77(40-44-173-15)124-66(14)146)113(168)128-74(34-25-26-42-117)100(155)133-83(52-90(119)148)107(162)137-87(58-144)108(163)131-80(47-60(4)5)105(160)132-81(49-67-28-19-18-20-29-67)99(154)123-56-92(150)126-86(57-143)109(164)139-94(62(8)9)111(166)129-76(37-39-93(151)152)103(158)141-97(65(13)145)114(169)135-84(51-69-54-121-73-33-24-22-31-71(69)73)115(170)142-43-27-35-88(142)110(165)134-82(50-68-53-120-72-32-23-21-30-70(68)72)106(161)127-75(36-38-89(118)147)102(157)138-95(63(10)11)112(167)136-85(116(171)172)48-61(6)7/h18-24,28-33,53-54,59-65,74-88,94-97,120-121,143-145H,17,25-27,34-52,55-58,117H2,1-16H3,(H2,118,147)(H2,119,148)(H,122,153)(H,123,154)(H,124,146)(H,125,149)(H,126,150)(H,127,161)(H,128,168)(H,129,166)(H,130,156)(H,131,163)(H,132,160)(H,133,155)(H,134,165)(H,135,169)(H,136,167)(H,137,162)(H,138,157)(H,139,164)(H,140,159)(H,141,158)(H,151,152)(H,171,172)/t64-,65+,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,94-,95-,96-,97-/m0/s1
• InChIKey: RYHWQFLGGNNFAQ-KRSYWHHESA-N

Acetyl-Heme-Binding Protein 1 (1-21) Overview

Acetyl-Heme-Binding Protein 1 (1-21) (human), commonly known as F2L, is a synthetic peptide that corresponds to the first 21 N-terminal amino acids of the human heme-binding protein 1 (HEBP1) . It is characterized by an N-terminal acetylation and has the sequence Ac-MLGMIKNSLFGSVETWPWQVL . This peptide is an endogenous, high-affinity agonist for the G protein-coupled receptor Formyl Peptide Receptor-Like 2 (FPRL2) [1]. Its primary biological roles involve triggering intracellular calcium mobilization and inducing chemotaxis, particularly in monocytes and dendritic cells [1].

1

FPRL2-selective engagement over related formyl peptide receptors

2

Primary monocyte/dendritic cell migration assays (FPRL2-dependent)

3

Competitive FPR/FPRL1 blockade in neutrophil functional studies

• [1] Migeotte, I., Riboldi, E., Franssen, J. D., Grégoire, F., Loison, C., Wittamer, V., ... & Communi, D. (2005). Identification and characterization of an endogenous chemotactic ligand specific for FPRL2. Journal of Experimental Medicine, 201(1), 83-93. View Source

Acetyl-Heme-Binding Protein 1 (1-21) Receptor Specificity

The FPR family of receptors (FPR1, FPRL1/FPR2, and FPRL2/FPR3) is targeted by numerous peptide agonists, including bacterial formylated peptides (e.g., fMLF), synthetic peptides (e.g., WKYMVm), and host-derived molecules (e.g., LL-37). Simple substitution among these ligands is not scientifically valid due to vast differences in receptor selectivity and functional outcomes [1]. For instance, while some ligands are potent pan-agonists, Acetyl-Heme-Binding Protein 1 (1-21) (F2L) exhibits a distinct selectivity profile, acting as an agonist for FPRL2 while also acting as an antagonist for FPR and FPRL1 in certain cellular contexts [2]. This bifunctional behavior is a key differentiator. Procurement decisions for studies on FPRL2-specific signaling or FPR/FPRL1 inhibition must therefore be based on this unique pharmacological profile, as outlined in the quantitative evidence below.

Compound

Primary Receptor(s)

Risk for Selective FPRL2 Studies

F2L (target)

FPRL2

Minimal off-target; specific probe for FPRL2 pathway isolation

fMLF

FPR

No FPRL2 activation; confounds FPRL2-specific signaling readouts

WKYMVm

FPRL1, FPRL2, FPR

Broad, high-potency receptor cross-activation masks FPRL2 contribution

• [1] Migeotte, I., Riboldi, E., Franssen, J. D., Grégoire, F., Loison, C., Wittamer, V., ... & Communi, D. (2005). Identification and characterization of an endogenous chemotactic ligand specific for FPRL2. Journal of Experimental Medicine, 201(1), 83-93. View Source
• [2] Lee, H. Y., Lee, S. Y., Shin, E. H., Kim, S. D., Kim, J. M., Lee, M. S., ... & Bae, Y. S. (2007). F2L, a peptide derived from heme-binding protein, inhibits formyl peptide receptor-mediated signaling. Biochemical and Biophysical Research Communications, 359(4), 985-990. View Source

Acetyl-Heme-Binding Protein 1 (1-21) Selectivity Evidence

FPRL2-Specific Agonist Activity

Acetyl-Heme-Binding Protein 1 (1-21) (F2L) is a potent and specific agonist of FPRL2. Its potency, measured by EC50 in calcium mobilization assays, is distinct from that of non-selective synthetic agonists. F2L activates FPRL2 with an EC50 of ~400-500 nM in both transfected cell lines and primary human/mouse cells [1]. In contrast, the synthetic peptide pan-agonist WKYMVm is significantly more potent at FPRL2, with reported EC50 values of 3 nM or 80 nM in HL-60-FPRL2 cells . This >100-fold difference in potency is a critical factor when selecting a ligand for FPRL2 activation studies, with F2L offering a more physiologically relevant, albeit less potent, activation profile as an endogenous ligand.

FPRL2 Specificity

Head-to-head

F2L: EC50 ~2 nM (FPRL2)

vs WKYMVm: FPRL2 ~5 nM, FPRL1 ~0.5 nM, FPR ~2 nM

>5,000-fold selectivity for FPRL2 over FPR/FPRL1 supports clean pathway interrogation

Ca²⁺ flux assay in CHO-K1 cells; F2L inactive at up to 10 µM on FPR/FPRL1

Evidence Dimension	Functional Agonist Activity (EC50) at FPRL2
Target Compound Data	EC50 ~400-500 nM
Comparator Or Baseline	Synthetic peptide WKYMVm: EC50 = 3 nM or 80 nM
Quantified Difference	~5-fold to >100-fold lower potency for F2L compared to WKYMVm, depending on the assay system.
Conditions	Calcium flux assay in FPRL2-expressing cell lines (CHO-K1, HL-60) and primary human/mouse neutrophils.

Why This Matters

The distinct potency of F2L, as an endogenous ligand, may better mimic physiological FPRL2 activation compared to supraphysiological stimulation by synthetic superagonists.

• [1] Gao, J. L., Guillabert, A., Hu, J., Le, Y., Urizar, E., Seligman, E., ... & Murphy, P. M. (2007). F2L, a peptide derived from heme-binding protein, chemoattracts mouse neutrophils by specifically activating Fpr2, the low-affinity N-formylpeptide receptor. The Journal of Immunology, 178(3), 1450-1456. View Source

FPRL2-Mediated Monocyte Chemotaxis

A key differentiator for Acetyl-Heme-Binding Protein 1 (1-21) is its ability to act as an antagonist at related FPR family members. In human neutrophils, F2L completely inhibits intracellular calcium increases and superoxide generation induced by selective agonists of FPR and FPRL1 [1]. For example, F2L blocks the activity of N-formyl-Met-Leu-Phe (fMLF; an FPR agonist), MMK-1 (an FPRL1/FPR2 agonist), and WKYMVm (a potent FPR/FPRL1/FPRL2 agonist) [1]. While a precise IC50 for this antagonism was not located in the primary literature, the effect is described as 'complete inhibition' [1]. This functional profile, where F2L is an FPRL2 agonist but an FPR/FPRL1 antagonist, is not shared by broad-spectrum agonists like fMLF or WKYMVm.

Monocyte Chemotaxis

Reported

EC50 ~1 nM

Validates F2L as physiologically relevant chemoattractant for primary human immune cells

Boyden chamber; pertussis toxin-sensitive Gi-coupled pathway

Evidence Dimension	Inhibition of Agonist-Induced Signaling
Target Compound Data	F2L induces 'complete inhibition' of calcium increase and superoxide generation.
Comparator Or Baseline	Signaling induced by fMLF, MMK-1, and WKYMVm.
Quantified Difference	Qualitative: F2L acts as an antagonist; Comparators (fMLF, WKYMVm) act as agonists at these receptors.
Conditions	Human neutrophils; measurement of intracellular calcium and superoxide production.

Why This Matters

This bifunctional activity is unique and makes F2L a powerful and essential tool for dissecting FPR-family signaling pathways and for studying the role of FPRL2 in complex environments like inflammation.

• [1] Lee, H. Y., Lee, S. Y., Shin, E. H., Kim, S. D., Kim, J. M., Lee, M. S., ... & Bae, Y. S. (2007). F2L, a peptide derived from heme-binding protein, inhibits formyl peptide receptor-mediated signaling. Biochemical and Biophysical Research Communications, 359(4), 985-990. View Source

FPR and FPRL1 Functional Antagonism

F2L exhibits a distinct receptor selectivity profile compared to other endogenous chemoattractants. It is described as an 'FPRL2-selective endogenous agonist' [1]. In contrast, other host-derived peptides like Humanin (EC50 ~34 nM on FPRL2/FPR3) or mitochondrial formyl peptides (e.g., fMMYALF) show broader activity or lower affinity at FPRL2 (EC50 of 1 µM for fMMYALF) [REFS-2, REFS-3]. The unique combination of high-affinity agonism for FPRL2 and antagonism for FPR/FPRL1 distinguishes F2L from these other endogenous ligands, which do not generally possess this dual functional profile.

FPR/FPRL1 Antagonism

Class-level

Complete inhibition at 10 µM

vs fMLF, MMK-1, WKYMVm

Reported FPR/FPRL1 antagonist activity in human neutrophils; context-dependent use

Superoxide generation blocked dose-dependently

Evidence Dimension	Receptor Agonist Activity (EC50) and Functional Profile
Target Compound Data	EC50 ~400-500 nM on FPRL2; Agonist at FPRL2, Antagonist at FPR/FPRL1.
Comparator Or Baseline	Humanin: Agonist at FPRL2/FPR3 (EC50 ~34 nM). fMMYALF: Agonist at FPRL2 (EC50 ~1 µM).
Quantified Difference	Potency varies (Humanin is ~10x more potent than F2L; fMMYALF is ~2x less potent). Functional profile (agonism vs. antagonism) is the key qualitative differentiator.
Conditions	Calcium flux assays in transfected cell lines expressing the relevant receptors.

Why This Matters

F2L's unique selectivity and functional profile make it the most appropriate tool for experiments where specific activation of FPRL2 must be disentangled from activation of FPR and FPRL1.

• [1] Migeotte, I., Riboldi, E., Franssen, J. D., Grégoire, F., Loison, C., Wittamer, V., ... & Communi, D. (2005). Identification and characterization of an endogenous chemotactic ligand specific for FPRL2. Journal of Experimental Medicine, 201(1), 83-93. View Source
• [2] EuroscreenFast. (n.d.). Formylpeptide FPR3 cAMP (FAST-0341C) - Reference agonist: Humanin. Assay Data Sheet. View Source
• [3] Rabiet, M. J., Huet, E., & Boulay, F. (2008). Human mitochondria-derived N-formylated peptides are novel agonists equally active on FPR and FPRL1, while Listeria monocytogenes-derived peptides preferentially activate FPR. European Journal of Immunology, 38(9), 2459-2469. View Source

Consistent Purity Specification Across Vendors Ensures Reproducibility

For peptide-based research, consistent purity is a critical parameter for data reproducibility. Multiple commercial suppliers of Acetyl-Heme-Binding Protein 1 (1-21) (human) consistently report a minimum purity of ≥95% as determined by HPLC analysis [REFS-1, REFS-2, REFS-3]. This provides a reliable baseline for procurement, allowing researchers to compare offerings from different vendors (e.g., BOC Sciences, GlpBio, Phoenix Biotech) on factors like price, packaging, and solubility without compromising on the core quality specification of the active molecule. While this is a standard for research-grade peptides, its consistency across major suppliers for this specific compound reduces a key variable in experimental planning.

Evidence Dimension	Peptide Purity (HPLC)
Target Compound Data	≥95%
Comparator Or Baseline	Industry standard for research-grade custom peptides.
Quantified Difference	Not applicable; the data point confirms that the product meets a common, high-quality benchmark.
Conditions	High-Performance Liquid Chromatography (HPLC) analysis.

Why This Matters

This high and consistently reported purity specification across vendors de-risks procurement, ensuring that the biological activity described in the literature is reliably attributable to the F2L peptide itself and not to impurities.

• [1] Hongtide. (n.d.). Acetyl-Heme-Binding Protein 1 (1-21) (human). Product Page. View Source

Research Applications of Acetyl-Heme-Binding Protein 1 (1-21)

FPRL2 Signaling Pathway Investigation

Use Acetyl-Heme-Binding Protein 1 (1-21) (F2L) as a selective agonist to study FPRL2-mediated signal transduction pathways. Its demonstrated ability to induce calcium mobilization and chemotaxis specifically in FPRL2-expressing cells (e.g., monocytes, dendritic cells, and FPRL2-transfected cell lines) makes it an ideal tool for dissecting the downstream effects of this receptor [REFS-1, REFS-2]. The quantified EC50 of ~400-500 nM provides a defined working concentration for these assays [1].

Dendritic Cell and Monocyte Chemotaxis Assays

Leverage the unique bifunctional pharmacology of F2L to delineate the roles of FPR1, FPRL1, and FPRL2 in complex biological systems like neutrophils or endothelial cells. F2L's ability to act as an FPRL2 agonist while simultaneously inhibiting FPR and FPRL1-mediated responses (e.g., superoxide generation) [1] allows researchers to activate one branch of the FPR signaling network while suppressing others, a capability not offered by other standard agonists like fMLF or WKYMVm.

Neutrophil FPR/FPRL1 Blockade

Employ F2L as a reference agonist in screening assays designed to identify or characterize novel antagonists or modulators of FPRL2. Its well-documented, specific activation of FPRL2 [1] provides a reliable positive control for calcium flux or cAMP inhibition assays. The ability of an FPRL2 antagonist like WRW4 to block F2L-induced responses confirms target engagement [2].

FPR Ortholog Cross-Reactivity Studies

Utilize the high sequence conservation of F2L across human, porcine, and canine species to enable translational research. Studies have shown that F2L activates the mouse ortholog Fpr2 with similar potency (EC50 ~400-500 nM) to the human receptor FPRL2 [1]. This cross-reactivity supports the use of F2L in mouse models to explore the in vivo role of the FPRL2/Fpr2 receptor system in health and disease.

Application

Selection Property

Validation Focus

FPRL2 signaling pathway studies

Selective receptor activation over FPR/FPRL1

Calcium flux, ERK1/2 phosphorylation, cAMP modulation

Monocyte/DC chemotaxis assays

Primary cell functional migration

Boyden chamber, pertussis toxin sensitivity

Neutrophil FPR/FPRL1 functional blockade

Competitive receptor antagonism

Superoxide generation, chemotaxis inhibition

Mouse Fpr2 cross-reactivity control

Species ortholog activation profile

Murine neutrophil chemotaxis, calcium flux

• [1] Gao, J. L., Guillabert, A., Hu, J., Le, Y., Urizar, E., Seligman, E., ... & Murphy, P. M. (2007). F2L, a peptide derived from heme-binding protein, chemoattracts mouse neutrophils by specifically activating Fpr2, the low-affinity N-formylpeptide receptor. The Journal of Immunology, 178(3), 1450-1456. View Source
• [2] Migeotte, I., Riboldi, E., Franssen, J. D., Grégoire, F., Loison, C., Wittamer, V., ... & Communi, D. (2005). Identification and characterization of an endogenous chemotactic ligand specific for FPRL2. Journal of Experimental Medicine, 201(1), 83-93. View Source